Cas no 2228824-91-5 (1,1-difluoro-4-(1H-1,2,3,4-tetrazol-1-yl)butan-2-one)

• Product Name: 1,1-difluoro-4-(1H-1,2,3,4-tetrazol-1-yl)butan-2-one
• CAS No: 2228824-91-5
• MF: C₅H₆F₂N₄O
• MW: 176.124146938324
• CID: 5846691
• PubChem ID: 165629613
• Update Time: 2025-06-08

1,1-difluoro-4-(1H-1,2,3,4-tetrazol-1-yl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-4-(1H-1,2,3,4-tetrazol-1-yl)butan-2-one
• EN300-1955966
• 2228824-91-5

• Inchi： 1S/C5H6F2N4O/c6-5(7)4(12)1-2-11-3-8-9-10-11/h3,5H,1-2H2
• InChI Key： MEFMYIUGHRWCCQ-UHFFFAOYSA-N
• SMILES： FC(C(CCN1C=NN=N1)=O)F

Computed Properties

• Exact Mass: 176.05096715g/mol
• Monoisotopic Mass: 176.05096715g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 60.7Ų

Additional information on 1,1-difluoro-4-(1H-1,2,3,4-tetrazol-1-yl)butan-2-one

Research Briefing on 1,1-difluoro-4-(1H-1,2,3,4-tetrazol-1-yl)butan-2-one (CAS: 2228824-91-5)

In recent years, the compound 1,1-difluoro-4-(1H-1,2,3,4-tetrazol-1-yl)butan-2-one (CAS: 2228824-91-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoro and tetrazole functional groups, has shown promising potential in various therapeutic applications, including drug discovery and development. The following briefing provides an overview of the latest research findings related to this compound, highlighting its synthesis, biological activity, and potential applications.

The synthesis of 1,1-difluoro-4-(1H-1,2,3,4-tetrazol-1-yl)butan-2-one has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and flow chemistry to achieve efficient production. The presence of the tetrazole ring, known for its metabolic stability and bioisosteric properties, enhances the compound's suitability for medicinal chemistry applications. Additionally, the difluoro moiety contributes to its pharmacokinetic properties, including improved membrane permeability and metabolic stability.

Recent in vitro and in vivo studies have explored the biological activity of 1,1-difluoro-4-(1H-1,2,3,4-tetrazol-1-yl)butan-2-one. Preliminary results indicate its potential as an inhibitor of specific enzymes involved in inflammatory pathways, making it a candidate for anti-inflammatory drug development. Furthermore, its interaction with certain protein targets has been investigated using molecular docking and X-ray crystallography, providing insights into its binding mechanisms and structure-activity relationships (SAR). These findings are crucial for the design of more potent and selective derivatives.

In the context of drug discovery, the compound's versatility has been demonstrated in the synthesis of novel analogs with enhanced therapeutic profiles. Researchers have reported its use as a key intermediate in the development of small-molecule inhibitors targeting kinases and other enzymes implicated in cancer and infectious diseases. The ability to modify the tetrazole and difluoro groups allows for fine-tuning of the compound's pharmacological properties, offering a broad scope for future research and development.

Despite its promising potential, challenges remain in the clinical translation of 1,1-difluoro-4-(1H-1,2,3,4-tetrazol-1-yl)butan-2-one. Issues such as scalability of synthesis, bioavailability, and toxicity profiles need to be addressed in subsequent studies. Ongoing research aims to optimize these parameters through structural modifications and formulation strategies. Collaborative efforts between academia and industry are expected to accelerate the compound's progression from bench to bedside.

In conclusion, 1,1-difluoro-4-(1H-1,2,3,4-tetrazol-1-yl)butan-2-one represents a valuable scaffold in medicinal chemistry with diverse therapeutic applications. Its unique chemical properties and biological activity make it a subject of continued interest in the scientific community. Future research will likely focus on expanding its utility in drug development, addressing current limitations, and exploring new therapeutic targets. This briefing underscores the importance of this compound in advancing chemical biology and pharmaceutical research.